Cas no 52815-14-2 (2,6-Heptadien-1-ol, 3-methyl-, (2E)-)
52815-14-2 structure
Product Name:2,6-Heptadien-1-ol, 3-methyl-, (2E)-
CAS No:52815-14-2
MF:C8H14O
MW:126.196162700653
CID:1579381
Update Time:2024-08-24
2,6-Heptadien-1-ol, 3-methyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2,6-Heptadien-1-ol, 3-methyl-, (2E)-
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- Inchi: 1S/C8H14O/c1-3-4-5-8(2)6-7-9/h3,6,9H,1,4-5,7H2,2H3/b8-6+
- InChI Key: MSQFYBKYYIVVAG-SOFGYWHQSA-N
- SMILES: C(O)/C=C(\C)/CCC=C
Computed Properties
- Exact Mass: 126.10452
Experimental Properties
- Density: 0.860±0.06 g/cm3(Predicted)
- Boiling Point: 181.4±9.0 °C(Predicted)
- PSA: 20.23
- pka: 14.44±0.10(Predicted)
2,6-Heptadien-1-ol, 3-methyl-, (2E)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
52815-14-2 (2,6-Heptadien-1-ol, 3-methyl-, (2E)-) Related Products
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